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Compound of Interest

Compound Name: 2-Prenyl-1-naphthol

Cat. No.: B176975 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides immediate and

essential safety and logistical information for 2-Prenyl-1-naphthol, a derivative of naphthol.

While a specific Safety Data Sheet (SDS) for 2-Prenyl-1-naphthol is not readily available, this

guidance is based on the known hazards of the closely related and more extensively studied

compounds, 1-Naphthol and 2-Naphthol.

Chemical Identity:

Compound CAS Number Molecular Formula Molecular Weight

2-Prenyl-1-naphthol 16274-34-3 C15H16O 212.29

Hazard Summary and Personal Protective
Equipment (PPE)
Based on data for 1-Naphthol and 2-Naphthol, 2-Prenyl-1-naphthol should be handled as a

hazardous substance. The primary hazards include acute toxicity if swallowed or in contact with

skin, serious eye damage, skin irritation, and potential for respiratory irritation.[1][2][3] It is also

very toxic to aquatic life.[4][5]

A comprehensive personal protective equipment (PPE) strategy is crucial to minimize

exposure. The following table summarizes the recommended PPE for handling 2-Prenyl-1-
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Protection Type Recommended PPE Specifications and Rationale

Eye and Face Protection
Chemical splash goggles and

face shield

Goggles should provide a tight

seal around the eyes. A face

shield should be worn over

goggles when there is a risk of

splashing or handling larger

quantities.[6][7]

Hand Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber)

Nitrile gloves offer good

resistance to a broad range of

chemicals, including bases,

oils, and many solvents.[6][7]

For prolonged contact or

handling of larger quantities,

heavier-duty gloves like butyl

rubber or neoprene are

recommended.[7] Always

inspect gloves for tears or

punctures before use and

change them immediately if

contaminated.

Body Protection Laboratory coat

A standard laboratory coat

should be worn and buttoned

to protect the skin from

accidental splashes.[8]

Respiratory Protection
Use in a well-ventilated area or

with a fume hood

Engineering controls like a

fume hood are the primary

means of controlling inhalation

exposure.[9][10] If a fume

hood is not available or if there

is a risk of generating dust or

aerosols, a NIOSH-approved

respirator may be necessary.

[8]
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Foot Protection Closed-toe shoes
Shoes should fully cover the

feet to protect against spills.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of 2-Prenyl-1-
naphthol.

Preparation and Planning:

Review the Safety Data Sheets for 1-Naphthol and 2-Naphthol to be fully aware of

potential hazards.

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[9]

Prepare all necessary equipment and reagents before starting the experiment.

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood.[10]

Donning Personal Protective Equipment (PPE):

Put on a laboratory coat, ensuring it is fully buttoned.

Wear appropriate chemical-resistant gloves (e.g., nitrile).

Put on chemical splash goggles.

If a significant splash risk exists, wear a face shield over the goggles.

Handling and Use:

Avoid direct contact with the skin, eyes, and clothing.[9]

Do not eat, drink, or smoke in the laboratory area.[3][4]

If the compound is a solid, handle it carefully to avoid generating dust.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b176975?utm_src=pdf-body
https://www.benchchem.com/product/b176975?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC212181000&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1561038393_1-NAPHTHOL.pdf
https://www.fishersci.com/store/msds?partNumber=AC212181000&countryCode=US&language=en
https://www.flinnsci.com/sds_533-1-naphthol/sds_533/
https://www.sigmaaldrich.com/TW/en/sds/aldrich/185507?userType=undefined
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/2-Naphthol_1149_4.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If working with solutions, use a pipette or other appropriate transfer device to avoid

splashing.

Keep containers of 2-Prenyl-1-naphthol tightly closed when not in use.[3][5]

Immediate First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][10]

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[10]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of 2-Prenyl-1-naphthol and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

All waste containing 2-Prenyl-1-naphthol, including contaminated gloves, pipette tips,

and empty containers, should be collected in a designated, properly labeled hazardous

waste container.

Do not mix this waste with other incompatible waste streams.

Container Labeling:

The hazardous waste container must be clearly labeled with "Hazardous Waste" and the

full chemical name: "2-Prenyl-1-naphthol".

The label should also include the primary hazards (e.g., "Toxic," "Irritant").
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Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from heat and sources of ignition.[10]

Keep the container tightly closed.

Final Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not pour

2-Prenyl-1-naphthol down the drain or dispose of it in the regular trash.[5]

Workflow for Safe Handling of 2-Prenyl-1-naphthol
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Safe handling workflow for 2-Prenyl-1-naphthol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b176975?utm_src=pdf-body-img
https://www.benchchem.com/product/b176975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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